- A Short Biomimetic Synthesis of the Meroterpenoids Guajadial and Psidial A, Organic Letters, 2010, 12(8), 1676-1679
Cas no 1219603-97-0 (4,5-Diepipsidial A)
4,5-Diepipsidial A structure
Product Name:4,5-Diepipsidial A
4,5-Diepipsidial A Chemical and Physical Properties
Names and Identifiers
-
- 4,5-Diepipsidial A
- Guajadial
- 14,16-Dihydroxy-1,5,5-trimethyl-8-methylidene-12-phenyl-19-oxatetracyclo[9.8.0.04,7.013,18]nonadeca-
- 1219603-97-0
- FS-8604
- DTXSID801098642
- Benzo[b]cyclobuta[5,6]cyclonona[1,2-e]pyran-6,8-dicarboxaldehyde, 1,2,2a,3,4,4a,10,10a,11,12,13,13a-dodecahydro-7,9-dihydroxy-2,2,4a-trimethyl-13-methylene-10-phenyl-, (2aR,4aS,10S,10aR,13aS)-
- AKOS032962545
- (1S,4R,7S,11R,12S)-14,16-dihydroxy-1,5,5-trimethyl-8-methylidene-12-phenyl-19-oxatetracyclo[9.8.0.04,7.013,18]nonadeca-13,15,17-triene-15,17-dicarbaldehyde
- (2aR,4aS,10S,10aR,13aS)-1,2,2a,3,4,4a,10,10a,11,12,13,13a-Dodecahydro-7,9-dihydroxy-2,2,4a-trimethyl-13-methylene-10-phenylbenzo[b]cyclobuta[5,6]cyclonona[1,2-e]pyran-6,8-dicarboxaldehyde
-
- Inchi: 1S/C30H34O5/c1-17-10-11-23-24(18-8-6-5-7-9-18)25-27(34)20(15-31)26(33)21(16-32)28(25)35-30(23,4)13-12-22-19(17)14-29(22,2)3/h5-9,15-16,19,22-24,33-34H,1,10-14H2,2-4H3
- InChI Key: NSFVENNIBGTQJE-UHFFFAOYSA-N
- SMILES: O1C2=C(C([H])=O)C(=C(C([H])=O)C(=C2C([H])(C2C([H])=C([H])C([H])=C([H])C=2[H])C2([H])C([H])([H])C([H])([H])C(=C([H])[H])C3([H])C([H])([H])C(C([H])([H])[H])(C([H])([H])[H])C3([H])C([H])([H])C([H])([H])C12C([H])([H])[H])O[H])O[H]
Computed Properties
- Exact Mass: 474.24100
- Monoisotopic Mass: 474.24062418g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 35
- Rotatable Bond Count: 3
- Complexity: 831
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 5
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 83.8
- XLogP3: 6.6
Experimental Properties
- Color/Form: Powder
- PSA: 83.83000
- LogP: 6.41450
4,5-Diepipsidial A Security Information
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:Store at 4 ℃, better at -4 ℃
4,5-Diepipsidial A Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI TAO SHU Biotechnology Co., Ltd. | TN3011-1 mg |
4,5-Diepipsidial A |
1219603-97-0 | 1mg |
¥3235.00 | 2022-04-26 | ||
| TargetMol Chemicals | TN3011-5mg |
4,5-Diepipsidial A |
1219603-97-0 | 5mg |
¥ 4510 | 2024-07-20 | ||
| TargetMol Chemicals | TN3011-5 mg |
4,5-Diepipsidial A |
1219603-97-0 | 98% | 5mg |
¥ 4,510 | 2023-07-11 | |
| SHANG HAI TAO SHU Biotechnology Co., Ltd. | TN3011-1 mL * 10 mM (in DMSO) |
4,5-Diepipsidial A |
1219603-97-0 | 1 mL * 10 mM (in DMSO) |
¥ 4610 | 2023-09-08 | ||
| A2B Chem LLC | AA54851-5mg |
4,5-Diepipsidial A |
1219603-97-0 | 98.0% | 5mg |
$802.00 | 2024-04-20 | |
| TargetMol Chemicals | TN3011-1 ml * 10 mm |
4,5-Diepipsidial A |
1219603-97-0 | 1 ml * 10 mm |
¥ 4610 | 2024-07-20 | ||
| TargetMol Chemicals | TN3011-5mg |
4,5-Diepipsidial A |
1219603-97-0 | 5mg |
¥ 4510 | 2024-07-24 | ||
| TargetMol Chemicals | TN3011-1 ml * 10 mm |
4,5-Diepipsidial A |
1219603-97-0 | 1 ml * 10 mm |
¥ 4610 | 2024-07-24 |
4,5-Diepipsidial A Production Method
Production Method 1
Reaction Conditions
1.1 Catalysts: rel-1-[(2R)-3,4-Dihydro-2,5,7,8-tetramethyl-2-[(4R,8R)-4,8,12-trimethyltridecyl]… Solvents: Water ; 15 h, 100 °C
Reference
4,5-Diepipsidial A Raw materials
4,5-Diepipsidial A Preparation Products
4,5-Diepipsidial A Related Literature
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
-
Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
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